Cas no 161886-18-6 (2,2-difluoro-2H-1,3-benzodioxole-4-carbonitrile)

• Product Name: 2,2-difluoro-2H-1,3-benzodioxole-4-carbonitrile
• CAS No: 161886-18-6
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD21603722
• CID: 1083166
• PubChem ID: 10877777
• Update Time: 2023-11-21

2,2-difluoro-2H-1,3-benzodioxole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-4-cyano-1,3-benzodioxole
• 2,2-Difluoro-1,3-benzodioxole-4-carbonitrile
• F1911-4941
• 2,2-difluorobenzo[d][1,3]dioxole-4-carbonitrile
• 2,2-difluoro-2H-1,3-benzodioxole-4-carbonitrile
• SY299682
• BVCHTYSRAQFUBN-UHFFFAOYSA-N
• 161886-18-6
• 2,2-difluoro-1,3-dioxaindane-4-carbonitrile
• EN300-320061
• AKOS022179769

• MDL： MFCD21603722
• Inchi： 1S/C8H3F2NO2/c9-8(10)12-6-3-1-2-5(4-11)7(6)13-8/h1-3H
• InChI Key： BVCHTYSRAQFUBN-UHFFFAOYSA-N
• SMILES： FC1(OC2C=CC=C(C#N)C=2O1)F

Computed Properties

• Exact Mass: 183.01318466g/mol
• Monoisotopic Mass: 183.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų